Cas no 369649-39-8 (1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1))
369649-39-8 structure
Product Name:1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)
CAS No:369649-39-8
MF:C25H33N3O5
MW:455.546626806259
CID:1480193
Update Time:2024-08-23
1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)
- 1H-Azepino[3,2-c]quinoline, 6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-, (2E)-2-butenedioate (1:1)
-
- Inchi: 1S/C21H29N3O.C4H4O4/c1-2-24-13-10-16(11-14-24)15-25-21-18-8-5-6-12-22-20(18)17-7-3-4-9-19(17)23-21;5-3(6)1-2-4(7)8/h3-4,7,9,16,22H,2,5-6,8,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: DXFMPFMLNKHJCC-WLHGVMLRSA-N
- SMILES: C(/C(=O)O)=C\C(=O)O.O(C1N=C2C=CC=CC2=C2NCCCCC=12)CC1CCN(CC)CC1
Computed Properties
- Exact Mass: 455.24219
Experimental Properties
- PSA: 111.99
1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1) Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
369649-39-8 (1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk